Cas no 2270908-38-6 (5-Amino-4,6-dimethylpyridin-2-ol dihydrochloride)

• Product Name: 5-Amino-4,6-dimethylpyridin-2-ol dihydrochloride
• CAS No: 2270908-38-6
• MF: C₇H₁₂Cl₂N₂O
• MW: 211.088979721069
• MDL: MFCD09743471
• CID: 4780528
• Update Time: 2025-05-26

5-Amino-4,6-dimethylpyridin-2-ol dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 5-Amino-4,6-dimethylpyridin-2-ol dihydrochloride

• MDL： MFCD09743471
• Inchi： 1S/C7H10N2O.2ClH/c1-4-3-6(10)9-5(2)7(4)8;;/h3H,8H2,1-2H3,(H,9,10);2*1H
• InChI Key： ZAQBNEFAKGLFGE-UHFFFAOYSA-N
• SMILES： Cl.Cl.O=C1C=C(C)C(=C(C)N1)N

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 238
• Topological Polar Surface Area: 55.1

Additional information on 5-Amino-4,6-dimethylpyridin-2-ol dihydrochloride

Comprehensive Overview of 5-Amino-4,6-dimethylpyridin-2-ol dihydrochloride (CAS No. 2270908-38-6)

5-Amino-4,6-dimethylpyridin-2-ol dihydrochloride (CAS No. 2270908-38-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its pyridine backbone with amino and hydroxyl functional groups, is widely explored for its potential applications in drug development and molecular biology. Researchers are particularly interested in its role as a building block for heterocyclic compounds, which are pivotal in designing novel therapeutics.

In recent years, the demand for 5-Amino-4,6-dimethylpyridin-2-ol dihydrochloride has surged due to its relevance in medicinal chemistry. Its structural features make it a valuable intermediate for synthesizing small-molecule inhibitors and enzyme modulators. With the rise of targeted therapy and precision medicine, this compound is frequently discussed in forums and scientific literature, especially in contexts like kinase inhibition and cancer research. Users often search for its solubility, stability, and synthetic routes, reflecting its practical importance in laboratories.

The compound’s CAS No. 2270908-38-6 serves as a unique identifier, ensuring accurate retrieval in chemical databases like PubChem and Reaxys. Its dihydrochloride form enhances solubility in aqueous solutions, a property critical for in vitro assays and high-throughput screening. Given the growing interest in AI-driven drug discovery, computational chemists frequently incorporate this molecule into virtual screening libraries to predict binding affinities against biological targets.

From a synthetic perspective, 5-Amino-4,6-dimethylpyridin-2-ol dihydrochloride is often synthesized via multi-step organic reactions, including amination and hydroxylation of pyridine derivatives. Its methyl groups at positions 4 and 6 contribute to steric effects, influencing its reactivity in cross-coupling reactions. These attributes align with current trends in green chemistry, where researchers seek efficient, low-waste synthetic methodologies.

Another hotspot topic involves the compound’s potential in neuropharmacology. Preliminary studies suggest its derivatives may interact with neurotransmitter receptors, sparking interest in central nervous system (CNS) drug development. Queries like “5-Amino-4,6-dimethylpyridin-2-ol dihydrochloride mechanism of action” or “applications in neurodegenerative diseases” are increasingly common, highlighting its interdisciplinary relevance.

Quality control is another critical aspect. Analytical techniques such as HPLC, NMR, and mass spectrometry are essential for verifying the purity of CAS No. 2270908-38-6. Suppliers and manufacturers emphasize batch-to-batch consistency, as impurities can significantly impact experimental outcomes. This aligns with the broader industry focus on reproducibility and standardization in research.

In summary, 5-Amino-4,6-dimethylpyridin-2-ol dihydrochloride (CAS No. 2270908-38-6) is a versatile compound with expanding applications in drug discovery, biochemical research, and material science. Its integration into modern computational and experimental workflows underscores its enduring value. As scientific inquiries evolve, this molecule will likely remain a focal point for innovation in life sciences.